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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10824045

Technical Support Center: VO-Ohpic Trihydrate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers using VO-Ohpic trihydrate in cellular assays. The information is
tailored for scientists and drug development professionals to anticipate and address potential
issues related to off-target effects and experimental variability.

Frequently Asked Questions (FAQSs)

Q1: What is the established on-target activity of VO-Ohpic trihydrate?

VO-Ohpic trihydrate is a potent, reversible, and non-competitive inhibitor of the lipid
phosphatase activity of Phosphatase and Tensin Homolog (PTEN).[1][2] It specifically targets
the enzymatic function of PTEN, leading to an accumulation of phosphatidylinositol (3,4,5)-
trisphosphate (PIP3) at the cell membrane. This, in turn, activates downstream signaling
pathways, most notably the PIBK/AKT/mTOR pathway.[1][3]

Q2: What are the reported IC50 values for PTEN inhibition?

The half-maximal inhibitory concentration (IC50) for VO-Ohpic trihydrate against PTEN has
been reported in the low nanomolar range, although some variability exists in the literature.
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Assay Type Reported IC50 (nM) Reference
Cell-free (PIP3-based) 35 [11[3][4]
Cell-free (OMFP-based) 46 £ 10 [2][5]
Cell-free 6740 (in one study) [6]

Note: The significant discrepancy in the third reported IC50 value highlights the importance of
experimental conditions and potential batch-to-batch variability of the compound.

Q3: What are the known or suspected off-target effects of VO-Ohpic trihydrate?

While some studies report high selectivity for PTEN, others have raised concerns about off-
target activities, particularly against other phosphatases. The most notable reported off-target is
the Src homology region 2 domain-containing phosphatase 1 (SHP-1).

Off-Target Reported IC50 (nM) Reference
SHP-1 975 [6]
CBPs Micromolar range [4]
SopB High nanomolar range [4]

It is crucial for researchers to be aware of these potential off-target effects and design
experiments with appropriate controls to validate that the observed cellular phenotype is indeed
due to PTEN inhibition.

Q4: How does VO-Ohpic trihydrate affect downstream signaling?

By inhibiting PTEN, VO-Ohpic trihydrate leads to the activation of the PIBK/AKT/mTOR
signaling cascade. This can be observed experimentally by an increase in the phosphorylation

of key downstream effectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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